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Compound of Interest

Compound Name: 8-Bromoquinazolin-2-amine

Cat. No.: B1377838

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
8-Bromoquinazolin-2-amine, a key heterocyclic building block in medicinal chemistry and
materials science. This document is intended for researchers, scientists, and drug development
professionals, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) characteristics. While a dedicated peer-reviewed publication
featuring the complete raw spectral data for this specific molecule is not readily available in the
public domain, this guide synthesizes information from commercial suppliers and provides
expert predictions based on established spectroscopic principles and comparative data from
structurally analogous compounds.

Introduction to 8-Bromoquinazolin-2-amine

8-Bromoquinazolin-2-amine is a substituted quinazoline derivative. The quinazoline scaffold
is a constituent of numerous biologically active compounds, and the presence of a bromine
atom and an amino group at specific positions offers versatile handles for further chemical
modifications. Understanding its spectroscopic signature is paramount for reaction monitoring,
quality control, and structural confirmation in synthetic applications.

Below is the chemical structure of 8-Bromoquinazolin-2-amine, which will be the basis for the
subsequent spectroscopic analysis.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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